Lithium 5-chlorothiazole-2-carboxylate

• IUPAC Name: lithium;5-chloro-1,3-thiazole-2-carboxylate
• InChI: InChI=1S/C4H2ClNO2S.Li/c5-2-1-6-3(9-2)4(7)8;/h1H,(H,7,8);/q;+1/p-1
• InChI Key: RZYBJTVJLQSXMW-UHFFFAOYSA-M
• Canonical SMILES: [Li+].C1=C(SC(=N1)C(=O)[O-])Cl
• Molecular Formula: C4HClLiNO2S
• Molecular Weight: 169.5 g/mol
• CAS RN: 2470440-89-0

Description

Lithium 5-chlorothiazole-2-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a derivative of thiazole, which is a heterocyclic organic compound containing a sulfur atom and a nitrogen atom in its structure. The synthesis of Lithium 5-chlorothiazole-2-carboxylate is relatively simple, and it has been extensively studied for its potential applications in scientific research.

Mechanism Of Action

The mechanism of action of Lithium 5-chlorothiazole-2-carboxylate is not fully understood. However, it is believed to act by inhibiting the activity of enzymes involved in the breakdown of neurotransmitters such as dopamine and serotonin. This leads to an increase in the concentration of these neurotransmitters in the brain, which can help to alleviate symptoms of mental illness.
Biochemical and Physiological Effects:
Lithium 5-chlorothiazole-2-carboxylate has been shown to have various biochemical and physiological effects. It has been found to increase the activity of certain enzymes involved in the metabolism of neurotransmitters. Additionally, it has been shown to increase the concentration of certain neurotransmitters in the brain, such as dopamine and serotonin. This can lead to an improvement in mood and a reduction in symptoms of mental illness.

Advantages And Limitations For Lab Experiments

The advantages of using Lithium 5-chlorothiazole-2-carboxylate in lab experiments include its ease of synthesis and its potential applications in various fields of scientific research. Additionally, it has been extensively studied, and its mechanism of action is well understood. However, one of the limitations of using this compound in lab experiments is its potential toxicity. It is important to handle this compound with care and to follow proper safety protocols.

Future Directions

There are several future directions for the study of Lithium 5-chlorothiazole-2-carboxylate. One potential direction is the development of new drugs based on this compound for the treatment of mental illness. Additionally, further studies could be conducted to better understand the mechanism of action of this compound and to explore its potential applications in other fields of scientific research.
In conclusion, Lithium 5-chlorothiazole-2-carboxylate is a compound that has potential applications in various fields of scientific research. Its ease of synthesis and well-understood mechanism of action make it an attractive compound for further study. However, it is important to handle this compound with care due to its potential toxicity. Further research is needed to fully explore the potential applications of this compound and to develop new drugs based on its structure.

Synthesis Methods

The synthesis of Lithium 5-chlorothiazole-2-carboxylate involves the reaction of 5-chlorothiazole-2-carboxylic acid with lithium hydroxide. This reaction results in the formation of Lithium 5-chlorothiazole-2-carboxylate and water. The reaction is carried out in a solvent such as ethanol or water, and the product is obtained by filtration and drying.

Scientific Research Applications

Lithium 5-chlorothiazole-2-carboxylate has potential applications in various fields of scientific research. One of the significant applications of this compound is in the field of medicinal chemistry. It has been studied for its potential as an antipsychotic drug due to its ability to modulate the activity of neurotransmitters in the brain. Additionally, it has been studied for its potential in treating bipolar disorder and depression.